(Z)-2-(furan-2-ylmethylene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C19H19NO5/c1-12-9-15(21)14(11-20-4-7-23-8-5-20)19-17(12)18(22)16(25-19)10-13-3-2-6-24-13/h2-3,6,9-10,21H,4-5,7-8,11H2,1H3/b16-10-
• InChI Key: WYURBCJOUVWDFC-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC=CO3)O2)CN4CCOCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC=CO3)/O2)CN4CCOCC4)O
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H19NO5 and its molecular weight is 341.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

Benzofurans, including derivatives similar to the compound , are pivotal in developing renewable materials and catalytic processes. A study by Pacheco et al. (2015) delves into the production of biobased terephthalic acid precursors via Diels–Alder and dehydrative aromatization reactions, showcasing the role of benzofurans in sustainable chemistry. The research highlights how Lewis acid catalysts facilitate these reactions, hinting at the broader applicability of benzofuran derivatives in catalysis and material synthesis (Pacheco, Labinger, Sessions, & Davis, 2015).

Organic Synthesis Innovations

The compound’s structure is related to highly functionalized benzofurans, which are crucial in organic synthesis. Schevenels and Markó (2012) report on the efficient assembly of benzofurans from o-hydroxyphenones and dichloroethylene, offering insights into novel synthetic routes that could be applicable to (Z)-2-(furan-2-ylmethylene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one and its analogs. This research underscores the versatility of benzofuran frameworks in synthesizing complex organic molecules (Schevenels & Markó, 2012).

Pharmacological Potential

Though direct research on the specific compound was not found, closely related benzofuran derivatives exhibit significant pharmacological activities. Lee et al. (2007) isolated new benzofurans from Gastrodia elata, demonstrating potent DNA topoisomerases I and II inhibitory activities. Such findings hint at the potential biomedical applications of benzofuran derivatives, including anticancer properties (Lee, Woo, Kim, Youngsoo Kim, Sungho Lee, Jeong, Chang, & Son, 2007).

Material Science and Optoelectronics

In material science, benzofuran derivatives are explored for their semiconducting properties. Tsuji and Nakamura (2017) discuss the design and functions of semiconducting fused polycyclic furans, including benzofurans, for optoelectronic applications. This research emphasizes the utility of benzofuran structures in creating advanced materials for electronic devices, suggesting possible applications for (Z)-2-(furan-2-ylmethylene)-6-hydroxy-4-methyl-7-(morpholinomethyl)benzofuran-3(2H)-one in materials science (Tsuji & Nakamura, 2017).